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Compound of Interest

Compound Name: (2S)-2-methyl-5-oxohexanoic acid

Cat. No.: B3191398 Get Quote

A Technical Overview for Researchers, Scientists, and Drug Development Professionals

Introduction

(2S)-2-methyl-5-oxohexanoic acid, a chiral carboxylic acid with the CAS number 54248-02-1,

is an organic compound whose biological significance is not extensively documented in publicly

available scientific literature. While its chemical structure suggests potential for distinct

biological activity and roles as a metabolic intermediate, there is a notable absence of in-depth

studies elucidating its specific functions, associated signaling pathways, or quantitative effects

on biological systems. This technical guide aims to provide a comprehensive overview of the

currently available information on (2S)-2-methyl-5-oxohexanoic acid and to transparently

address the existing knowledge gaps.

Chemical and Physical Properties
A summary of the key chemical and physical properties of (2S)-2-methyl-5-oxohexanoic acid
is presented in Table 1. This information is compiled from various chemical databases and

supplier specifications.
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Property Value Source

CAS Number 54248-02-1 [1]

Molecular Formula C₇H₁₂O₃ [2]

Molecular Weight 144.17 g/mol [2]

IUPAC Name
(2S)-2-methyl-5-oxohexanoic

acid
[2]

SMILES C--INVALID-LINK--C(=O)O [1]

InChI

InChI=1S/C7H12O3/c1-

5(7(9)10)3-4-6(2)8/h5H,3-

4H2,1-2H3,(H,9,10)/t5-/m0/s1

[1]

Table 1: Chemical and Physical Properties of (2S)-2-methyl-5-oxohexanoic acid. This table

summarizes the fundamental chemical identifiers and properties of the molecule.

Biological Context and Potential Significance
The structure of (2S)-2-methyl-5-oxohexanoic acid, featuring both a carboxylic acid and a

ketone functional group, along with a specific stereocenter at the second carbon, suggests that

it could participate in various biological processes. The (2S) configuration implies that it may

exhibit distinct biological activity compared to its (2R) enantiomer or the racemic mixture[1]. It

has been postulated that compounds of this nature could serve as intermediates in metabolic

pathways[1][3].

However, a thorough review of scientific literature and databases reveals a lack of specific

studies investigating these potential roles. There are no published reports detailing its

involvement in any signaling pathways, its efficacy as a bioactive compound, or its identification

as a metabolite in any organism.

Experimental Protocols and Data
A critical component of a technical guide is the inclusion of detailed experimental

methodologies and quantitative data. Due to the absence of published research on the

biological significance of (2S)-2-methyl-5-oxohexanoic acid, there are no established
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experimental protocols for its study in a biological context. Consequently, there is no

quantitative data to present regarding its effects on cellular or physiological systems.

Logical Relationships and Potential Areas of
Investigation
Given the current void in the understanding of (2S)-2-methyl-5-oxohexanoic acid's biological

role, a logical workflow for future investigation is proposed. The following diagram outlines a

potential research path to elucidate its function.

Initial Characterization

Functional Elucidation

Pathway and In Vivo Analysis

Synthesis and/or Procurement of (2S)-2-methyl-5-oxohexanoic acid

In vitro Cytotoxicity Screening Metabolomic Profiling to Identify Potential Endogenous Presence

Enzyme Inhibition Assays (e.g., fatty acid metabolism enzymes)Receptor Binding Assays

Identification of Interacting Proteins/Pathways

Gene Expression Analysis (Transcriptomics)

In vivo Studies in Model Organisms

Pharmacokinetic and Pharmacodynamic Profiling

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 3 / 5 Tech Support

https://www.benchchem.com/product/b3191398?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b3191398?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Click to download full resolution via product page

Figure 1: Proposed Research Workflow. A logical progression for investigating the biological

significance of (2S)-2-methyl-5-oxohexanoic acid.

Conclusion

In conclusion, while the chemical nature of (2S)-2-methyl-5-oxohexanoic acid suggests a

potential for biological activity, there is currently a significant deficit of scientific evidence to

define its role. This document serves to highlight this knowledge gap for the scientific

community. For researchers, scientists, and drug development professionals, this compound

represents an unexplored area of biochemistry. Future research, following a structured

workflow as proposed, is necessary to uncover any biological significance this molecule may

hold. At present, any discussion of its role in signaling pathways or its quantitative biological

effects would be purely speculative.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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